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Compound of Interest

Compound Name: Dapsone-15N2

Cat. No.: B584252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Dapsone-
15N2, a stable isotope-labeled version of the antibacterial and anti-inflammatory drug

Dapsone. This guide is intended to assist researchers, scientists, and drug development

professionals in sourcing Dapsone-15N2 for various applications, including metabolic studies,

pharmacokinetic analysis, and as an internal standard for quantitative assays.

Introduction to Dapsone-15N2
Dapsone-15N2 is a synthetic analog of Dapsone where both nitrogen atoms in the

aminophenyl groups have been replaced with the stable isotope Nitrogen-15 (¹⁵N). This

isotopic labeling provides a distinct mass shift, making it an invaluable tool in mass

spectrometry-based analytical methods. The primary applications of Dapsone-15N2 include its

use as an internal standard for the accurate quantification of Dapsone in biological matrices

and as a tracer in studies investigating the metabolism and pharmacokinetics of the parent

drug.

Commercial Availability
Dapsone-15N2 is available from several specialized chemical suppliers that focus on stable

isotope-labeled compounds and analytical reference standards. The following table

summarizes the key information for some of the identified commercial suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Additional
Information

LGC

Standards

Dapsone-

15N2
287476-19-1

C₁₂H₁₂¹⁵N₂O₂

S
250.29

Offered as a

neat

chemical.[1]

Pharmaffiliate

s

Dapsone-

15N2
287476-19-1

C₁₂H₁₂¹⁵N₂O₂

S
250.29

Listed as a

pharmaceutic

al standard

and stable

isotope.[2][3]

MedChemEx

press

Dapsone-

15N2
Not specified Not specified Not specified

Listed as a

¹⁵N labeled

Dapsone.[4]

Note: Availability and product specifications are subject to change. It is recommended to

contact the suppliers directly for the most current information and to request a Certificate of

Analysis.

Physicochemical Properties
The fundamental physicochemical properties of Dapsone-15N2 are detailed in the table below,

based on information available from public databases.

Property Value Source

CAS Number 287476-19-1 PubChem[5]

Molecular Formula C₁₂H₁₂¹⁵N₂O₂S PubChem[5]

Molecular Weight 250.29 g/mol PubChem[5]

IUPAC Name

4-[4-

(¹⁵N)aminophenyl]sulfonyl-

(¹⁵N)aniline

PubChem[5]
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Quality Specifications
While specific Certificates of Analysis for Dapsone-15N2 were not publicly available at the time

of this review, the quality of such standards is typically assessed based on several key

parameters. Researchers should request information on the following from their chosen

supplier:

Isotopic Purity: The percentage of the compound that is labeled with the ¹⁵N isotope at the

specified positions. This is a critical parameter for applications where the labeled compound

is used as a tracer or for isotope dilution mass spectrometry.

Chemical Purity: The percentage of the material that is the desired chemical compound,

irrespective of its isotopic composition. This is often determined by techniques such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Identity Confirmation: Verification of the chemical structure, typically performed using

techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

Experimental Protocols and Applications
Although specific experimental protocols detailing the use of Dapsone-15N2 are not widely

published, its primary application is as an internal standard in quantitative bioanalytical

methods, most commonly utilizing Liquid Chromatography with tandem Mass Spectrometry

(LC-MS/MS). The general workflow for such an application is outlined below.

Logical Workflow for Dapsone Quantification using
Dapsone-15N2 Internal Standard

Sample Preparation LC-MS/MS Analysis Data Analysis

Biological Matrix (e.g., Plasma, Urine) Spike with Dapsone-15N2 (Internal Standard) Protein Precipitation / Liquid-Liquid Extraction / Solid-Phase Extraction Evaporation and Reconstitution Final Sample for Analysis Injection onto LC System Chromatographic Separation Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS) Detection Peak Area Integration (Dapsone & Dapsone-15N2) Calculate Peak Area Ratio (Dapsone / Dapsone-15N2) Generate Calibration Curve Quantify Dapsone Concentration
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Caption: Workflow for quantifying Dapsone using Dapsone-15N2 as an internal standard.

Dapsone Metabolism
Dapsone undergoes extensive metabolism in the body, primarily through two pathways: N-

acetylation to form monoacetyldapsone (MADDS) and N-hydroxylation to form dapsone

hydroxylamine. The latter is considered to be responsible for some of the hematological side

effects of the drug. Dapsone-15N2 can be a valuable tool to trace these metabolic

transformations in vivo and in vitro.

N-Acetylation N-Hydroxylation

Dapsone / Dapsone-15N2

N-acetyltransferase 2 (NAT2) Cytochrome P450 Enzymes (e.g., CYP2E1, CYP3A4)

Monoacetyldapsone (MADDS)

Acetylation
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Caption: Simplified metabolic pathways of Dapsone.

Conclusion
Dapsone-15N2 is a commercially available stable isotope-labeled compound that serves as a

critical tool for researchers in drug metabolism, pharmacokinetics, and clinical chemistry. While

this guide provides an overview of its commercial suppliers and potential applications, it is

imperative for researchers to obtain detailed product specifications and Certificates of Analysis

directly from the vendors to ensure the material's suitability for their specific experimental

needs. The provided workflows and diagrams offer a foundational understanding of how

Dapsone-15N2 can be integrated into experimental designs for the accurate quantification and

metabolic investigation of Dapsone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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